Cas no 1361529-43-2 (2-Chloro-5-hydroxy-4-(perchlorophenyl)pyridine)

• Product Name: 2-Chloro-5-hydroxy-4-(perchlorophenyl)pyridine
• CAS No: 1361529-43-2
• MF: C₁₁H₃Cl₆NO
• MW: 377.865617036819
• CID: 4920241
• Update Time: 2025-10-05

2-Chloro-5-hydroxy-4-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-hydroxy-4-(perchlorophenyl)pyridine

• Inchi： 1S/C11H3Cl6NO/c12-5-1-3(4(19)2-18-5)6-7(13)9(15)11(17)10(16)8(6)14/h1-2,19H
• InChI Key： NGHVJKAJEXKCPQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(N=CC=1O)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 306
• XLogP3: 6.2
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-5-hydroxy-4-(perchlorophenyl)pyridine

2-Chloro-5-Hydroxy-4-(Perchlorophenyl)Pyridine: A Comprehensive Overview

The compound CAS No. 1361529-43-2, also known as 2-Chloro-5-Hydroxy-4-(Perchlorophenyl)Pyridine, is a highly specialized organic compound with a unique chemical structure and a wide range of potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse chemical properties and biological activities. The molecule features a pyridine ring substituted with a chlorine atom at position 2, a hydroxyl group at position 5, and a perchlorophenyl group at position 4, making it a valuable compound in various fields of research and industry.

The synthesis of 2-Chloro-5-Hydroxy-4-(Perchlorophenyl)Pyridine involves advanced organic chemistry techniques, including nucleophilic substitution and aromatic substitution reactions. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity, which are critical for its application in pharmaceuticals and agrochemicals. The perchlorophenyl group attached to the pyridine ring significantly enhances the compound's stability and reactivity, making it an attractive candidate for use in catalytic processes and material science.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding. Its solubility in polar solvents is moderate, which is advantageous for its use in solution-based reactions. The presence of multiple electronegative substituents (chlorine and hydroxyl groups) also influences its electronic properties, making it suitable for applications in electrochemistry and optoelectronics.

Recent research has highlighted the potential of 2-Chloro-5-Hydroxy-4-(Perchlorophenyl)Pyridine in the field of medicinal chemistry. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, suggesting its potential as a lead molecule for drug development. Additionally, its ability to act as a ligand in metalloenzyme inhibition has opened new avenues for its use in enzyme-targeted therapies.

In the agricultural sector, this compound has been explored as a potential herbicide due to its ability to inhibit key enzymes involved in plant growth. Field trials have demonstrated its efficacy in controlling invasive plant species without significant adverse effects on non-target organisms, making it a promising candidate for sustainable pest management.

The environmental impact of CAS No. 1361529-43-2 has also been a topic of recent investigation. Studies indicate that it undergoes rapid degradation under UV light and microbial action, reducing its persistence in the environment. This biodegradability is crucial for ensuring its safe use in agricultural and industrial applications.

In conclusion, 2-Chloro-5-Hydroxy-4-(Perchlorophenyl)Pyridine (CAS No. 1361529-43-2) is a versatile compound with significant potential across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool in modern chemistry and materials science.